Cas no 124190-19-8 (1H-Phenalene-1,3(2H)-dione,2,4,9-trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)-, (-)-)

• Product Name: 1H-Phenalene-1,3(2H)-dione,2,4,9-trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)-, (-)-
• CAS No: 124190-19-8
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 165515
• Update Time: 2025-04-19

1H-Phenalene-1,3(2H)-dione,2,4,9-trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)-, (-)- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalene-1,3(2H)-dione,2,4,9-trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)-, (-)-
• 2,4,9-trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)phenalene-1,3-dione
• (-)-2,4,9-Trihydroxy-6-methoxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione
• 2-Acetonyl-2,4,9-trihydroxy-6-methoxy-7-methyl-1H-phenalene-1,3(2H)-dione

• Inchi： 1S/C18H16O7/c1-7-4-9(20)13-15-12(7)11(25-3)5-10(21)14(15)17(23)18(24,16(13)22)6-8(2)19/h4-5,20-21,24H,6H2,1-3H3
• InChI Key： LJOMNUOFKLTARM-UHFFFAOYSA-N
• SMILES： OC1(CC(C)=O)C(C2C(=CC(=C3C(C)=CC(=C(C1=O)C=23)O)OC)O)=O

Computed Properties

• Exact Mass: 344.08958
• Monoisotopic Mass: 344.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Density: 1.501
• Boiling Point: 681.8°Cat760mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.686
• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes Phenalanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes